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Compound of Interest

Compound Name: 1-(Methylthio)-3-nitrobenzene

Cat. No.: B1295076

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Methylthio)-3-nitrobenzene, also known as 3-nitrothioanisole, is an aromatic organosulfur
compound with the chemical formula C7H7NO:S. Its structure features a benzene ring
substituted with a methylthio group (-SCHs) and a nitro group (-NO-2) at the meta position. The
presence of both an electron-donating methylthio group and a strongly electron-withdrawing
nitro group on the aromatic ring suggests the potential for diverse chemical reactivity and
biological activity. This technical guide provides a comprehensive review of the available
scientific literature on 1-(methylthio)-3-nitrobenzene, focusing on its synthesis,
physicochemical properties, and potential biological relevance. While specific biological activity
data for this compound is limited in publicly accessible literature, this guide also outlines
general experimental protocols relevant to the assessment of nitroaromatic compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(methylthio)-3-nitrobenzene is
presented in Table 1. This data is essential for its handling, characterization, and application in
experimental settings.

Table 1: Physicochemical Properties of 1-(Methylthio)-3-nitrobenzene
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Property Value Reference(s)
Molecular Formula C7H7NO2S [1]
Molecular Weight 169.20 g/mol [1]
Appearance Pale yellow to brown liquid [2]
Boiling Point 92 °C at 1 mmHg [1]
Melting Point 14-17 °C [2]
Density 1.27 g/cm3 [1]

Soluble in organic solvents
N such as ethanol, ether, and
Solubility ) [2]
benzene. Very slightly soluble

to insoluble in water.

CAS Number 2524-76-7 [1]

Synthesis

While a specific detailed protocol for the synthesis of 1-(methylthio)-3-nitrobenzene is not
readily available in the reviewed literature, a common synthetic route involves the methylation
of 3-nitrobenzenethiol. The following is a generalized experimental protocol based on standard
organic synthesis methodologies for similar compounds.

General Experimental Protocol: Synthesis of 1-
(Methylthio)-3-nitrobenzene

Reaction Scheme:
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Methylating Agent (e.g., CHsI, (CH3)2S0a)

Methylation o 1-(Methylthio)-3-nitrobenzene

R
Deprotonation T

(Base (e.g., K2COs, NaH))» -------------------- -» 3-Nitrobenzenethiol

(Seed cancer cells in a 96-well plate)

'

(Freat cells with varying concentrations of 1-(methylthio)-3-nitrobenzena

Gncubate for 24-72 hours)
(Add MTT reagent)

Gncubate to allow formazan formatiorD

'

(Solubilize formazan Crystals)

'

(Measure absorbance at 570 nm)

'

(Calculate IC50 Value)
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@repare enzyme, substrate, and inhibitor solutiona

'

@re—incubate enzyme with varying concentrations of 1—(methylthio)—3—nitr0benzen9

'

Gnitiate the reaction by adding the substrata

'

G\/Ionitor the reaction progress over time (e.g., by spectrophotometry or ﬂuorometryD

'

(Determine the initial reaction rates)

'

Glot reaction rates against inhibitor ConcentratiOID

Y
(Calculate the IC50 or Ki Value)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Cellular Environment

(1-(Methylthio)—3-nitrobenzen9

Metabolic
Activation

Pote ial Cellular Effects

[ j (Enzyme InhlbltIOID

Downstream Signaling & Out¢omes

y

( ) (Pathway DysregulatiorD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 1-(Methylthio)-3-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295076#1-methylthio-3-nitrobenzene-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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